1-(4-Bromophenyl)-2-phenylethane-1,2-dione

• IUPAC Name: 1-(4-bromophenyl)-2-phenylethane-1,2-dione
• InChI: InChI=1S/C14H9BrO2/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9H
• InChI Key: REKFALFAMJBFCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H9BrO2
• DSSTOX Substance ID: DTXSID30960002
• Molecular Weight: 289.12 g/mol
• CAS RN: 39229-12-4

Description

Synthesis Analysis

The synthesis of bromophenyl methanone derivatives typically involves reactions such as Friedel-Crafts acylation, Suzuki cross-coupling, and Fischer indole cyclization. These methods highlight the versatility of synthetic approaches that can be adapted for the synthesis of "1-(4-Bromophenyl)-2-phenylethane-1,2-dione".

Molecular Structure Analysis

The molecular structure of bromophenyl methanone derivatives is often confirmed by techniques such as X-ray crystallography. These studies provide insights into the potential molecular geometry and conformation of "1-(4-Bromophenyl)-2-phenylethane-1,2-dione".

Chemical Reactions Analysis

The bromophenyl group in these compounds is a reactive site that can participate in further chemical reactions, such as Suzuki cross-coupling, which is a palladium-catalyzed reaction used to form carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of bromophenyl methanone derivatives can be inferred from related compounds.

Scientific Research Applications

• Antimicrobial and Antiproliferative Agents

  • Field : Pharmacology
  • Application : The compound N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide, which contains a 4-bromophenyl group similar to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been synthesized and studied for its antimicrobial and anticancer activities.
  • Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). The compounds were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species using turbidimetric method and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay.
  • Results : The results revealed that compounds d1, d2, and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line.

• Synthesis of Biphenylethane Based Single-Molecule Diodes

  • Field : Electronics
  • Application : 1,2-bis(4-bromophenyl)ethane, a compound structurally related to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been used as a starting material in the synthesis of biphenylethane derivatives for use in single-molecule diodes.
  • Method : The method involves a Sonogashira coupling between 1,2-bis(4-bromophenyl)ethane and commercially available amine-functionalized compounds.
  • Results : The symmetric biphenylethane derivatives were obtained successfully as reference compounds.

• Synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide Derivatives

  • Field : Pharmacology
  • Application : The compound N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide, which contains a 4-bromophenyl group similar to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been synthesized and studied for its antimicrobial and anticancer activities.
  • Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). The compounds were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species using turbidimetric method and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay.
  • Results : The results revealed that compounds d1, d2, and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line.

• Synthesis of 4-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenethoxy)quinazoline

  • Field : Organic Chemistry
  • Application : 4-Bromophenethyl alcohol, a compound structurally related to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been used in the synthesis of 4-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenethoxy)quinazoline.
  • Method : The method involves a series of organic reactions starting from 4-Bromophenethyl alcohol.
  • Results : The desired compound was successfully synthesized.

• Synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide Derivatives

  • Field : Pharmacology
  • Application : The compound N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide, which contains a 4-bromophenyl group similar to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been synthesized and studied for its antimicrobial and anticancer activities.
  • Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). The compounds were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species using turbidimetric method and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay.
  • Results : The results revealed that compounds d1, d2, and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line.

• Synthesis of 4-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenethoxy)quinazoline

  • Field : Organic Chemistry
  • Application : 4-Bromophenethyl alcohol, a compound structurally related to “1-(4-Bromophenyl)-2-phenylethane-1,2-dione”, has been used in the synthesis of 4-(4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenethoxy)quinazoline.
  • Method : The method involves a series of organic reactions starting from 4-Bromophenethyl alcohol.
  • Results : The desired compound was successfully synthesized.

Safety And Hazards

Safety data sheets for related compounds suggest that bromophenyl methanone derivatives may be harmful if swallowed, in contact with skin, or if inhaled. They may cause skin and eye irritation, and respiratory irritation.

Synthesis routes and methods

Procedure details

Perchloric acid (250 mL), water (250 mL), ethylene glycol dimethyl ether (glyme) (500 mL), thallium (III) nitrate trihydrate (222.0 g, 0.5 mol) and 4-bromodeoxybenzoin (68.75 g, 0.25 mol) are charged to a 2-liter round bottom 3-necked flask equipped with a reflux condenser and a mechanical stirrer. The reaction mixture is heated under nitrogen to reflux for 6 hours. After cooling to ambient temperature, methylene chloride (500 mL) is added. The resulting bilayer is decanted off the precipitated Tl(I) salts formed. The layers are separated and the organic layer is washed with water, saturated aqueous NaHCO3 and brine, followed by recrystallization of the resulting solid from 2-propanol gives the title compound.